Corn oil(Technical)

Specification

• CAS No.: 8001-30-7
• Molecular Formula: C12-H14-Cl-N-O2

Introduction

Production Process

Corn Processing Methods

Technical corn oil is produced through two primary corn processing methods: dry milling and wet milling. Each process yields germ material with different oil contents, affecting the subsequent extraction efficiency and oil quality.

In the dry milling process, whole corn kernels are ground and processed to produce ethanol. The corn germ obtained through this process contains approximately 20-25% oil. Conversely, the wet milling process involves soaking corn kernels in water with sulfur dioxide before separating the various components. The germ separated through wet milling contains significantly higher oil content (43-50%), as the oil concentrates during the leaching of hydrosoluble germ solids (proteins and sugars) into the sulfur dioxide steep solution.

The following flowchart illustrates the typical dual corn oil extraction process:

• Corn kernels (4-5% oil) undergo either dry milling or wet milling

• Dry milling produces corn germ with 20-25% oil content

• Wet milling produces corn germ with 40-50% oil content

• Thermal treatment (expander, steam-heated drum, or stack-type cookers)

• Mechanical extraction using expellers or presses

• Partially defatted germ cake (9-12% oil) undergoes solvent extraction

• Hexane is used as the solvent in continuous, countercurrent equipment

• Resulting miscella (hexane-oil mixture) undergoes solvent distillation

• Final products: crude corn oil and defatted, desolventized corn germ cake (<1% oil)

Extraction Technologies

The extraction of technical corn oil can be performed using mechanical methods, chemical methods with solvents (typically hexane), or a combination of both known as dual extraction. Batch or continuous mechanical presses are commonly used in smaller operations, while solvent extraction with continuous extractors is preferred in larger plants.

In mechanical extraction, the feedstock is fed into a press by means of a feeder shaft. The equipment consists of a basket formed of rectangular steel bars spaced apart by blades. The spacing of the bars regulates oil expulsion while filtering solid particles. The fiber and moisture content of the germ significantly impact process effectiveness.

When processing corn germ with high oil content (as in wet-milled germ), the operation requires both pressure and heat (approximately 120°C) to disrupt cell walls and break oil-containing spherosomes. While it's possible to reduce the residual oil content of mechanically pressed cake to 6%, most processes are less effective and leave about 10-15% residual oil in the cake.

Chemical Composition

Fatty Acid Profile

Technical corn oil is distinguished from other lipid sources by its relatively high polyunsaturated fatty acid (PUFA) content, especially linoleic acid. The fatty acid composition of technical corn oil significantly influences its oxidative stability and applications in various industries.

Table 1. Fatty acid composition of technical corn oil compared to other common feed lipids (% of total fat)

Fatty Acid	DCO (4.5% FFA)	DCO (10% FFA)	Choice White Grease	Palm Oil	Soybean Oil
Palmitic (16:0)	12.86	12.88	23.25	43.41	10.74
Stearic (18:0)	1.76	1.73	12.54	4.38	4.20
Oleic (9c-18:1)	26.95	26.56	41.38	39.90	23.08
Linoleic (18:2n-6)	55.88	56.50	16.52	9.85	53.19
Linolenic (18:3n-3)	1.26	1.26	0.55	0.22	7.28

As shown in Table 1, technical corn oil contains significantly higher levels of linoleic acid (approximately 56%) compared to animal-derived fats like choice white grease (16.52%) and plant oils like palm oil (9.85%). This high concentration of polyunsaturated fatty acids makes technical corn oil more susceptible to oxidation than more saturated fats but also provides unique functional properties for certain applications.

Chemical Properties Comparison

Technical corn oil differs substantially from refined corn oil in several key chemical parameters, as illustrated in Table 2.

Table 2. Chemical composition comparison between refined corn oil and technical corn oil sources

Measurement	Refined Corn Oil	DCO (4.9% FFA)	DCO (12.8% FFA)	DCO (13.9% FFA)
Moisture, %	0.02	1.40	2.19	1.19
Insolubles, %	0.78	0.40	1.08	0.97
Unsaponifiables, %	0.73	0.11	0.67	0.09
Crude fat, %	99.68	99.62	98.96	99.63
Free fatty acids, %	0.04	4.9	12.8	13.9

The most striking difference between refined corn oil and technical corn oil is the free fatty acid (FFA) content. While refined corn oil typically contains very low levels of FFA (0.04%), technical corn oil can contain between 4.9% and 13.9% FFA, depending on the source and processing methods. Technical corn oil also generally has higher moisture content than refined corn oil, which affects its stability and applications.

Physical and Chemical Properties

General Specifications

While technical corn oil specifications may vary based on geographical location, corn cultivation processes, and manufacturing methods, certain general properties can be identified. Table 3 presents the typical specifications for corn oil, although technical corn oil may exhibit some variations from these values.

Table 3. General specifications of corn oil

Property	Value/Range
Appearance	Golden yellow, bright & clear oily liquid
Color Gardner AOCS Td la-64	5 max
Clarity	Transparent without sediment
Free Fatty Acid	0.06 to 0.100% (refined); 4.5-13.9% (technical)
Iodine Value	102-130
Moisture %	0.025 to 0.10% (refined); 0.54-2.19% (technical)
Peroxide Value	0.75 to 2%
Saponification Value	187 to 195
Specific Gravity at 30°C	0.912 to 0.921
Taste and Odor	Without bitterness and odorless
Unsaponifiable Matter	1 to 1.5%

It's important to note that technical corn oil generally has higher levels of free fatty acids, moisture, and other impurities compared to refined corn oil intended for human consumption.

Oxidative Stability

Due to its high polyunsaturated fatty acid content, particularly linoleic acid, technical corn oil is susceptible to oxidation. The oxidative stability of corn oil is a critical property that affects its shelf life and suitability for various applications.

Corn oil contains approximately 53.6% linoleic acid and 1.6% linolenic acid, making it prone to oxidation. Hexanal is commonly used as an indicator to determine the rate of oxidation in corn oil. When corn oil is heated, various volatile compounds are produced, with hexanal being the most prevalent, followed by t-2-heptenal.

The major volatile compounds present in heated corn oil include hexanal, t-2-heptenal, 2-pentyl furan, 2,4-decadienal, and 2-octenal. As heating duration increases, the concentrations of these compounds also increase. The heating method significantly impacts the development of these volatile compounds, with different heating technologies producing varying profiles of oxidation products.

Applications and Uses

Technical corn oil has found applications across several industries due to its unique composition and properties:

Biofuel Production

Technical corn oil has emerged as an important feedstock for biodiesel production. The high energy content and fatty acid profile make it suitable for conversion into biodiesel through transesterification processes. The use of technical corn oil in biodiesel production adds value to what would otherwise be a lower-value byproduct of ethanol production.

Industrial Applications

Beyond biofuels and animal feed, technical corn oil finds use in various industrial applications, including the production of lubricants, surfactants, and other oleochemicals. The specific application often depends on the quality parameters of the oil, particularly its free fatty acid content and degree of oxidation.

Economic and Sustainability Considerations

The economic viability of technical corn oil production depends on various factors, including extraction efficiency, market prices for both the oil and competing products, capital and operating costs for extraction equipment, and regulatory considerations relating to biofuel incentives. As markets for renewable fuels continue to evolve, the economic importance of technical corn oil is likely to grow.